Cas no 2228287-43-0 (3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• CAS No: 2228287-43-0
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 6526706
• PubChem ID: 165630335
• Update Time: 2025-07-24

3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• 2228287-43-0
• 3-{[3-chloro-4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
• EN300-1941434

• Inchi： 1S/C12H13ClF3NO/c13-10-5-8(1-2-9(10)12(14,15)16)6-11(18)3-4-17-7-11/h1-2,5,17-18H,3-4,6-7H2
• InChI Key： XEIOMLRWZAJPRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CC1(CNCC1)O

Computed Properties

• Exact Mass: 279.0637762g/mol
• Monoisotopic Mass: 279.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

Comprehensive Overview of 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2228287-43-0)

The compound 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2228287-43-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its pyrrolidin-3-ol core, combined with a 3-chloro-4-(trifluoromethyl)phenylmethyl substituent, offers a versatile scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions about CAS No. 2228287-43-0 revolves around its synthetic pathways. The compound is typically synthesized via multi-step organic reactions, including nucleophilic substitution and reduction processes. Researchers often explore its chirality and stereoselectivity, as these factors critically influence its biological activity. Recent studies highlight its role as a key intermediate in developing novel therapeutics, particularly in central nervous system (CNS) disorders and inflammation modulation.

In the context of green chemistry trends, the environmental impact of synthesizing 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is a hot topic. Optimizing reaction conditions to reduce waste and energy consumption aligns with global sustainability goals. Additionally, its trifluoromethyl group enhances metabolic stability, making it a valuable motif in medicinal chemistry. This feature is frequently searched in relation to "fluorinated compounds in drug design," reflecting industry demand for bioavailable molecules.

Another area of interest is the compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity. These parameters are crucial for formulation scientists developing oral bioavailability strategies. Computational chemistry tools, like molecular docking, are often employed to predict its interactions with biological targets, addressing queries about "in silico modeling of pyrrolidine derivatives." Such approaches accelerate lead optimization in drug discovery pipelines.

The agrochemical sector also explores CAS No. 2228287-43-0 for potential pesticide applications. Its halogenated aromatic system may contribute to pest resistance management, a pressing concern in modern agriculture. Discussions around "next-generation crop protection agents" frequently reference such compounds, emphasizing their role in addressing food security challenges.

Safety and regulatory aspects of 3-{3-chloro-4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol are another focal point. While not classified as hazardous under standard guidelines, proper handling protocols are essential. Researchers often search for "storage conditions for halogenated pyrrolidines" or "analytical methods for purity assessment," underscoring the need for reliable quality control measures.

In summary, CAS No. 2228287-43-0 represents a multifaceted compound with broad applicability. Its integration into high-throughput screening libraries and structure-activity relationship studies continues to drive innovation. By addressing both fundamental science and industry trends, this overview aims to serve as a valuable resource for professionals navigating the evolving landscape of specialty chemicals.